Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H9N B1663985 1-Phenylpyrrole CAS No. 635-90-5

1-Phenylpyrrole

Cat. No. B1663985
CAS RN: 635-90-5
M. Wt: 143.18 g/mol
InChI Key: GEZGAZKEOUKLBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09162953B2

Procedure details

Following General Procedure A (90° C., 30 hours), 1H-pyrrole (104 μL, 1.5 mmol) is coupled with iodo-benzene (112 μL, 1.0 mmol). The crude brown oil is purified by flash chromatography on silica gel (eluent: hexanes) to provide 130 mg (91% isolated yield) of the desired product as a white solid.
Name
1H-pyrrole
Quantity
104 μL
Type
reactant
Reaction Step One
Name
iodo-benzene
Quantity
112 μL
Type
reactant
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[CH:4][CH:3]=[CH:2]1.I[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1>>[C:7]1([N:1]2[CH:5]=[CH:4][CH:3]=[CH:2]2)[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1

Inputs

Step One
Name
1H-pyrrole
Quantity
104 μL
Type
reactant
Smiles
N1C=CC=C1
Step Two
Name
iodo-benzene
Quantity
112 μL
Type
reactant
Smiles
IC1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude brown oil is purified by flash chromatography on silica gel (eluent: hexanes)
CUSTOM
Type
CUSTOM
Details
to provide

Outcomes

Product
Name
desired product
Type
product
Smiles
C1(=CC=CC=C1)N1C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.